Cas no 25308-63-8 (Methyl phenanthrene-2-carboxylate)

Methyl phenanthrene-2-carboxylate is a polycyclic aromatic compound featuring a phenanthrene core esterified with a methyl carboxylate group at the 2-position. This structure imparts unique chemical properties, making it valuable as an intermediate in organic synthesis, particularly for constructing complex polycyclic frameworks. Its rigid aromatic system enhances stability, while the ester group offers reactivity for further functionalization. The compound is often utilized in pharmaceutical research, material science, and as a precursor for fluorescent dyes or liquid crystals due to its conjugated system. High purity grades ensure consistent performance in sensitive applications. Proper handling is advised due to potential aromatic compound hazards.
Methyl phenanthrene-2-carboxylate structure
25308-63-8 structure
Product Name:Methyl phenanthrene-2-carboxylate
CAS No:25308-63-8
MF:C16H12O2
MW:236.265284538269
CID:52696
PubChem ID:12453361
Update Time:2025-06-09

Methyl phenanthrene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl phenanthrene-2-carboxylate
    • 2-Phenanthrenecarboxylic acid methyl ester
    • methyl 2-phenanthrenecarboxylate
    • Phenanthren-2-carbonsaeure-methylester
    • phenanthrene-2-carboxylic acid methyl ester
    • A817775
    • DTXSID90498896
    • 25308-63-8
    • Methylphenanthrene-2-carboxylate
    • FT-0654411
    • J-510231
    • AKOS015851356
    • DB-022386
    • Inchi： 1S/C16H12O2/c1-18-16(17)13-8-9-15-12(10-13)7-6-11-4-2-3-5-14(11)15/h2-10H,1H3
    • InChI Key： ATXRQOKSTOTYJH-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC2C(C=1)=CC=C1C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 236.08400
  • Monoisotopic Mass: 236.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.208
  • Boiling Point: 405.366°C at 760 mmHg
  • Flash Point: 194.335°C
  • Refractive Index: 1.678
  • PSA: 26.30000
  • LogP: 3.77960

Methyl phenanthrene-2-carboxylate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl phenanthrene-2-carboxylate Pricemore >>

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